![molecular formula C14F10N2S B093586 2,5-Bis(2,3,4,5,6-pentafluorophenyl)-1,3,4-thiadiazole CAS No. 16065-71-7](/img/structure/B93586.png)
2,5-Bis(2,3,4,5,6-pentafluorophenyl)-1,3,4-thiadiazole
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Overview
Description
2,5-Bis(2,3,4,5,6-pentafluorophenyl)-1,3,4-thiadiazole (BPT) is a chemical compound that has been extensively studied for its potential applications in various scientific fields. BPT is a heterocyclic compound that contains a thiadiazole ring and two pentafluorophenyl groups.
Mechanism of Action
The mechanism of action of 2,5-Bis(2,3,4,5,6-pentafluorophenyl)-1,3,4-thiadiazole is not fully understood, but it is believed to involve the inhibition of cell proliferation and induction of apoptosis. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. HDAC inhibitors have been shown to have anticancer activity, and this compound is being studied for its potential as an HDAC inhibitor.
Biochemical and Physiological Effects:
This compound has been shown to have anticancer activity in vitro and in vivo. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. In vivo studies have shown that this compound inhibits the growth of tumors in mouse models of cancer. This compound has also been shown to have anti-inflammatory activity.
Advantages and Limitations for Lab Experiments
One advantage of using 2,5-Bis(2,3,4,5,6-pentafluorophenyl)-1,3,4-thiadiazole in lab experiments is its high solubility in organic solvents, which makes it easy to handle and use in various applications. Another advantage is its high stability, which allows for long-term storage and use in experiments. One limitation of using this compound is its high cost, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of 2,5-Bis(2,3,4,5,6-pentafluorophenyl)-1,3,4-thiadiazole. One direction is the development of novel materials based on this compound for use in electronic and optical applications. Another direction is the study of this compound as an HDAC inhibitor for the treatment of cancer. Additionally, the study of this compound as an anti-inflammatory agent and its potential use in the treatment of inflammatory diseases is an area of future research.
Synthesis Methods
2,5-Bis(2,3,4,5,6-pentafluorophenyl)-1,3,4-thiadiazole can be synthesized using a variety of methods, including the reaction of 2,5-dibromo-1,3,4-thiadiazole with pentafluorobenzene in the presence of a palladium catalyst. Another method involves the reaction of 2,5-dichloro-1,3,4-thiadiazole with pentafluorobenzene in the presence of a copper catalyst. Both methods result in the formation of this compound with high yields.
Scientific Research Applications
2,5-Bis(2,3,4,5,6-pentafluorophenyl)-1,3,4-thiadiazole has been studied for its potential applications in various scientific fields, including materials science, organic electronics, and medicinal chemistry. In materials science, this compound has been used as a building block for the synthesis of novel materials with unique electronic and optical properties. In organic electronics, this compound has been used as a hole-transporting material in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). In medicinal chemistry, this compound has been studied for its potential as an anticancer agent.
properties
CAS RN |
16065-71-7 |
---|---|
Molecular Formula |
C14F10N2S |
Molecular Weight |
418.21 g/mol |
IUPAC Name |
2,5-bis(2,3,4,5,6-pentafluorophenyl)-1,3,4-thiadiazole |
InChI |
InChI=1S/C14F10N2S/c15-3-1(4(16)8(20)11(23)7(3)19)13-25-26-14(27-13)2-5(17)9(21)12(24)10(22)6(2)18 |
InChI Key |
JZRNXCCHUTUFKZ-UHFFFAOYSA-N |
SMILES |
C1(=C(C(=C(C(=C1F)F)F)F)F)C2=NN=C(S2)C3=C(C(=C(C(=C3F)F)F)F)F |
Canonical SMILES |
C1(=C(C(=C(C(=C1F)F)F)F)F)C2=NN=C(S2)C3=C(C(=C(C(=C3F)F)F)F)F |
synonyms |
2,5-Bis(pentafluorophenyl)-1,3,4-thiadiazole |
Origin of Product |
United States |
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